Cas no 250152-10-4 (2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid
• CAS No: 250152-10-4
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 6527144
• PubChem ID: 63746523
• Update Time: 2025-10-29

2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid
• 2-(2-{[(tert-butoxy)carbonyl]amino}phenoxy)acetic acid
• AKOS013057434
• EN300-1879960
• 250152-10-4

• Inchi： 1S/C13H17NO5/c1-13(2,3)19-12(17)14-9-6-4-5-7-10(9)18-8-11(15)16/h4-7H,8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： HBEKHDXTBWXONU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1OCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid

Comprehensive Guide to 2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid (CAS No. 250152-10-4)

2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid (CAS No. 250152-10-4) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and biochemical applications. This compound belongs to the class of protected amino acid derivatives, featuring a tert-butoxycarbonyl (Boc) protecting group, which enhances its stability and reactivity in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and bioconjugation techniques.

The molecular structure of 2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid includes a phenoxyacetic acid backbone linked to a Boc-protected amine. This unique configuration makes it valuable for peptide coupling reactions and the development of targeted drug delivery systems. With the growing interest in precision medicine and biopharmaceuticals, this compound has gained attention for its potential in designing novel therapeutics.

One of the key advantages of CAS No. 250152-10-4 is its compatibility with solid-phase peptide synthesis (SPPS), a widely adopted method in modern peptide production. The Boc group can be selectively removed under mild acidic conditions, allowing for controlled peptide chain elongation. This property aligns with current trends in green chemistry, where researchers seek efficient and sustainable synthetic routes.

In addition to pharmaceutical applications, 2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid is explored in material science for modifying polymer surfaces and creating biofunctionalized materials. Its ability to introduce carboxylic acid functionalities makes it useful for surface engineering and nanotechnology applications. Recent studies highlight its potential in developing smart biomaterials for medical implants and biosensors.

The market demand for Boc-protected intermediates like CAS No. 250152-10-4 has increased due to advancements in biologics and personalized medicine. Pharmaceutical companies frequently inquire about its availability, purity standards, and large-scale synthesis methods. Suppliers emphasize high-purity grades (>98%) to meet the stringent requirements of GMP-compliant production facilities.

For researchers working on antibody-drug conjugates (ADCs) or small-molecule prodrugs, this compound serves as a versatile linker molecule. Its carboxylate group enables covalent attachment to biomolecules, while the Boc group provides temporary protection during synthesis. This dual functionality addresses common challenges in bioconjugation chemistry, making it a topic of interest in recent scientific literature.

Storage and handling of 2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid require attention to moisture sensitivity and temperature control. Standard recommendations include storage at 2-8°C in airtight containers with desiccants. These precautions maintain the compound's stability and extend its shelf life, which is crucial for research reproducibility and industrial applications.

Analytical characterization of CAS No. 250152-10-4 typically involves HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structural integrity. Recent advancements in analytical chemistry have improved detection limits for potential impurities, meeting the evolving quality standards of pharmaceutical ingredients.

Environmental considerations for Boc-protected compounds focus on waste minimization and solvent recovery during synthesis. The chemical industry increasingly adopts green chemistry principles in manufacturing such intermediates, responding to regulatory pressures and sustainability goals. This aligns with broader trends in eco-friendly chemical production.

Future research directions for 2-(2-{(tert-butoxy)carbonylamino}phenoxy)acetic acid may explore its utility in click chemistry applications or as a building block for metal-organic frameworks (MOFs). The compound's structural flexibility offers numerous possibilities for molecular design in emerging fields like theranostics and molecular imaging.